Cas no 35112-05-1 (4-Chloro-2-fluoro-5-nitrobenzoic acid)

• Product Name: 4-Chloro-2-fluoro-5-nitrobenzoic acid
• CAS No: 35112-05-1
• MF: C₇H₃ClFNO₄
• MW: 219.554424524307
• MDL: MFCD04115725
• CID: 321232
• Update Time: 2025-06-13

4-Chloro-2-fluoro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-nitrobenzoic acid
• Benzoic acid,4-chloro-2-fluoro-5-nitro-
• C7H3ClFNO4
• 4-chloro-2-fluoro-5-nitro-benzoic Acid
• 4-Chloro-2-fluoro-5-nitrobenzoicacid
• Benzoic acid, 4-chloro-2-fluoro-5-nitro-
• 2-Fluoro-4-chloro-5-nitrobenzoic acid
• PubChem22286
• KSC573M6P
• KAONECPATVTFST-UHFFFAOYSA-N
• BCP11442
• SBB095827
• LF10790
• AM62251
• AB20475
• DS

• MDL： MFCD04115725
• Inchi： 1S/C7H3ClFNO4/c8-4-2-5(9)3(7(11)12)1-6(4)10(13)14/h1-2H,(H,11,12)
• InChI Key： KAONECPATVTFST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.97300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Topological Polar Surface Area: 83.1

Experimental Properties

• Density: 1.689±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 146-150°C
• Boiling Point: 361.4℃ at 760 mmHg
• Flash Point: 172.3℃
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.60870

4-Chloro-2-fluoro-5-nitrobenzoic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-Chloro-2-fluoro-5-nitrobenzoic acid

Introduction to 4-Chloro-2-fluoro-5-nitrobenzoic acid (CAS No. 35112-05-1)

4-Chloro-2-fluoro-5-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 35112-05-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This benzoic acid derivative features a unique structural motif consisting of a chloro group at the fourth position, a fluoro group at the second position, and a nitro group at the fifth position on the benzene ring. Such a configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s significance lies in its utility as a building block for more complex pharmacophores. In recent years, there has been a surge in interest for halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The presence of both chloro and fluoro substituents in 4-Chloro-2-fluoro-5-nitrobenzoic acid allows for versatile chemical modifications, enabling researchers to fine-tune its biological activity. This flexibility has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry have further highlighted the potential of 4-Chloro-2-fluoro-5-nitrobenzoic acid as a scaffold for drug discovery. Molecular docking studies have demonstrated its promising interactions with multiple protein targets, suggesting its role in inhibiting key enzymes involved in disease pathways. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as tyrosine kinases and cyclooxygenases, which are pivotal in cancer progression and inflammatory responses.

The nitro group in 4-Chloro-2-fluoro-5-nitrobenzoic acid is particularly noteworthy, as it can be reduced to an amine group under specific conditions. This transformation opens up avenues for further functionalization, allowing chemists to introduce amine-based pharmacophores that are known to enhance drug efficacy. Moreover, the electron-withdrawing nature of the nitro group influences the reactivity of the aromatic ring, facilitating cross-coupling reactions that are essential in modern drug synthesis.

In the realm of medicinal chemistry, the synthesis of 4-Chloro-2-fluoro-5-nitrobenzoic acid has been optimized through various methodologies to achieve high yields and purity. One such approach involves the nitration of 2-fluorobenzoyl chloride followed by chlorination, which provides a straightforward route to the desired product. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and chloro substituents with high precision.

The biological activity of 4-Chloro-2-fluoro-5-nitrobenzoic acid has been explored in several preclinical studies. Notably, researchers have investigated its potential as an anti-inflammatory agent by assessing its ability to modulate cytokine production in cell-based assays. Preliminary results suggest that certain derivatives exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, indicating their therapeutic promise. Additionally, studies have examined its effects on microglial activation, highlighting its potential role in neuroinflammatory conditions.

The compound’s structural features also make it an attractive candidate for developing antimicrobial agents. The halogen atoms enhance its interaction with bacterial enzymes and cell membranes, leading to improved antibacterial efficacy. Comparative studies have shown that 4-Chloro-2-fluoro-5-nitrobenzoic acid derivatives exhibit superior activity against Gram-negative bacteria compared to conventional antibiotics. This finding is particularly relevant in light of rising antibiotic resistance rates worldwide.

From a synthetic chemistry perspective, 4-Chloro-2-fluoro-5-nitrobenzoic acid serves as a versatile intermediate for constructing heterocyclic compounds. Its benzene ring can be further functionalized through Friedel-Crafts acylations or alkylations, enabling the creation of complex molecular architectures. These derivatives have been explored for their potential applications in antiviral and anticancer therapies, with some showing remarkable activity against drug-resistant strains of pathogens.

The environmental impact of halogenated aromatic compounds has also been a subject of interest. While these compounds offer numerous advantages in drug design, their persistence in ecosystems raises concerns about long-term toxicity. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce hazardous byproducts. For instance, biocatalytic methods have been investigated as an alternative to traditional chemical synthesis for producing 4-Chloro-2-fluoro-5-nitrobenzoic acid, offering a more sustainable approach.

In conclusion,4-Chloro-2-fluoro-5-nitrobenzoic acid (CAS No. 35112-05-1) is a multifaceted compound with significant implications in medicinal chemistry and pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, from anti-inflammatory and antimicrobial agents to novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. As research continues to uncover new synthetic strategies and biological functions,4-Chloro-2-fluoro-5-nitrobenzoic acid is poised to remain at the forefront of chemical biology innovation.